Cas no 4988-34-5 (2H-Thiopyran,tetrahydro-, 1-oxide)

2H-Thiopyran,tetrahydro-, 1-oxide structure
4988-34-5 structure
Product Name:2H-Thiopyran,tetrahydro-, 1-oxide
CAS No:4988-34-5
MF:C5H10OS
MW:118.197300434113
CID:331954
PubChem ID:534965
Update Time:2025-04-19

2H-Thiopyran,tetrahydro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 2H-Thiopyran,tetrahydro-, 1-oxide
    • Pentamethylene sulfoxide
    • Tetrahydro-2H-thiopyran 1-oxide
    • Tetrahydrothiopyran oxide
    • Thiacyclohexane 1-oxide
    • Thiane 1-oxide
    • Thiane oxide
    • FT-0703697
    • Tetrahydro-thiopyran 1-oxide
    • SCHEMBL186415
    • HMS1578A04
    • tetrahydrothiopyrone
    • CHEMBL170710
    • AKOS016009416
    • tetrahydro-4h-thiopyranone
    • BDBM50224860
    • InChI=1/C5H10OS/c6-7-4-2-1-3-5-7/h1-5H
    • 4988-34-5
    • Tetrahydro-thiopyran-1-oxide
    • 2H-Thiopyran, tetrahydro-, 1-oxide
    • DTXSID20336611
    • MDL: MFCD01452056
    • Inchi: 1S/C5H10OS/c6-7-4-2-1-3-5-7/h1-5H2
    • InChI Key: NNLBRYQGMOYARS-UHFFFAOYSA-N
    • SMILES: S1(CCCCC1)=O

Computed Properties

  • Exact Mass: 118.0453
  • Monoisotopic Mass: 118.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 72.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 17.07
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